Cas no 1186404-61-4 (6-(trifluoromethyl)-1H-indole-5-carbonitrile)

• Product Name: 6-(trifluoromethyl)-1H-indole-5-carbonitrile
• CAS No: 1186404-61-4
• MF: C₁₀H₅F₃N₂
• MW: 210.155312299728
• MDL: MFCD12827791
• CID: 4576326
• PubChem ID: 45588318
• Update Time: 2024-11-06

6-(trifluoromethyl)-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-1H-indole-5-carbonitrile
• 1H-Indole-5-carbonitrile, 6-(trifluoromethyl)-
• CS-0441769
• EN300-26309234
• MFCD12827791
• 1186404-61-4
• AKOS005072959
• GD-0077
• 6-(trifluoromethyl)-1H-indole-5-carbonitrile

• MDL： MFCD12827791
• Inchi： 1S/C10H5F3N2/c11-10(12,13)8-4-9-6(1-2-15-9)3-7(8)5-14/h1-4,15H
• InChI Key： YMIVDGGJBSXDRI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C#N)C(C(F)(F)F)=C2)C=C1

Computed Properties

• Exact Mass: 210.04048265g/mol
• Monoisotopic Mass: 210.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.6Ų